molecular formula C12H17NOS B1252111 Carbamothioic acid, diethyl-, S-(phenylmethyl) ester CAS No. 30085-50-8

Carbamothioic acid, diethyl-, S-(phenylmethyl) ester

Cat. No. B1252111
CAS RN: 30085-50-8
M. Wt: 223.34 g/mol
InChI Key: BKXRWLMGHBHCFY-UHFFFAOYSA-N
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Description

Carbamothioic acid, diethyl-, S-(phenylmethyl) ester, also known as Carbamothioic acid, diethyl-, S-(phenylmethyl) ester, is a useful research compound. Its molecular formula is C12H17NOS and its molecular weight is 223.34 g/mol. The purity is usually 95%.
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properties

CAS RN

30085-50-8

Product Name

Carbamothioic acid, diethyl-, S-(phenylmethyl) ester

Molecular Formula

C12H17NOS

Molecular Weight

223.34 g/mol

IUPAC Name

S-benzyl N,N-diethylcarbamothioate

InChI

InChI=1S/C12H17NOS/c1-3-13(4-2)12(14)15-10-11-8-6-5-7-9-11/h5-9H,3-4,10H2,1-2H3

InChI Key

BKXRWLMGHBHCFY-UHFFFAOYSA-N

SMILES

CCN(CC)C(=O)SCC1=CC=CC=C1

Canonical SMILES

CCN(CC)C(=O)SCC1=CC=CC=C1

Other CAS RN

30085-50-8

synonyms

deschlorothiobencarb
S-benzyl N,N-diethylthiocarbamate

Origin of Product

United States

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